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Compound of Interest

Compound Name: Direct black 19

Cat. No.: B3276460

This technical guide provides a comprehensive overview of the solubility of Direct Black 19 in
water and organic solvents. The information is intended for researchers, scientists, and
professionals in drug development and other relevant fields.

Introduction to Direct Black 19

Direct Black 19, also known by its Colour Index name C.I. 35255, is a diazo dye widely used
in the textile industry for dyeing cellulosic fibers such as cotton and viscose.[1] It is also utilized
in the dyeing of leather and paper.[2][3] The dye is an anionic compound, typically available as
a sodium salt, and its solubility characteristics are crucial for its application and for
understanding its environmental and toxicological profiles.[1][4]

Solubility of Direct Black 19

The solubility of Direct Black 19 is a key parameter influencing its use in various applications.
The dye is generally characterized by its good solubility in water, which is a defining feature of
direct dyes.[1][5]

Direct Black 19 is soluble in water, forming a greenish-black solution.[2][6][7][8] Its solubility is
temperature-dependent, increasing significantly with a rise in temperature.[5] This property is
essential for the preparation of dye baths in the textile industry.

The presence of divalent cations like calcium and magnesium, which cause water hardness,
can lead to the precipitation of the dye, negatively impacting the dyeing process.[5] Therefore,
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the use of soft water or the addition of sequestering agents is often recommended.[5] The
addition of sodium carbonate can also aid in the dissolution of direct dyes with poor solubility.[5]

Direct Black 19 exhibits limited solubility in most organic solvents. It is described as being
slightly soluble in ethanol and acetone.[2][3][6][7][8]

The following table summarizes the available quantitative data on the solubility of Direct Black
19.

Solvent Temperature Solubility Reference
Water 80 °C 100 g/L [3161[7]
Water 20 °C 22.67 gL [8]

Ethanol Not Specified Slightly Soluble [21[31[6][7]
Acetone Not Specified Slightly Soluble [21[31[61[7]

Experimental Protocol for Solubility Determination

While specific experimental details for Direct Black 19 are not extensively published, a
standard isothermal shake-flask method can be employed to determine its solubility in various
solvents.[9] This method is widely accepted for generating reliable solubility data.

Objective: To determine the equilibrium solubility of Direct Black 19 in a given solvent at a
specific temperature.

Materials:

Direct Black 19 powder

Solvent of interest (e.g., deionized water, ethanol)

Volumetric flasks

Screw-capped vials

Constant temperature water bath or shaker
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e Centrifuge

o UV-Vis Spectrophotometer

o Syringe filters (e.g., 0.45 um)
Procedure:

» Preparation of Supersaturated Solutions: Add an excess amount of Direct Black 19 powder
to a series of vials containing a known volume of the solvent. The amount of dye should be
sufficient to ensure that a solid phase remains at equilibrium.

o Equilibration: Seal the vials tightly and place them in a constant temperature shaker or water
bath set to the desired temperature. Agitate the vials for a predetermined period (e.g., 24-48
hours) to ensure that equilibrium is reached.[9]

o Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
temperature to let the excess solid settle. For colloidal suspensions, centrifugation may be
necessary to achieve a clear separation of the solid and liquid phases.

o Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant using
a syringe fitted with a filter to prevent the transfer of any undissolved particles. Dilute the
collected sample gravimetrically or volumetrically to a concentration that falls within the linear
range of the analytical method.

o Quantification: Determine the concentration of Direct Black 19 in the diluted sample using a
UV-Vis spectrophotometer.[4][9][10] This requires the prior establishment of a calibration
curve using standard solutions of known concentrations at the dye's maximum absorbance
wavelength (Amax).

o Calculation: Calculate the solubility of Direct Black 19 in the solvent at the specified
temperature based on the measured concentration and the dilution factor.

Visualizations

The synthesis of Direct Black 19 is a multi-step process involving diazotization and coupling
reactions.[7] The following diagram illustrates the general manufacturing workflow.
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Manufacturing Workflow of Direct Black 19
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Caption: A simplified workflow for the synthesis of Direct Black 19.

The removal of Direct Black 19 from aqueous solutions is a subject of environmental research.
The following diagram outlines a typical experimental workflow for studying its removal using

coagulation.[11]
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Experimental Workflow for DB-19 Removal Study
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Caption: A standard jar test workflow for evaluating the removal of Direct Black 19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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